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Compound of Interest

Compound Name: Boc-NH-PEG4-azide

Cat. No.: B611212

In-Depth Technical Guide: Boc-NH-PEG4-azide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the chemical properties,
applications, and experimental protocols for Boc-NH-PEG4-azide, a versatile
heterobifunctional linker crucial in bioconjugation, proteomics, and drug discovery, particularly
in the synthesis of Proteolysis Targeting Chimeras (PROTACS).

Core Properties of Boc-NH-PEG4-azide

Boc-NH-PEG4-azide, also known as t-Boc-N-Amido-PEG4-Azide, is a polyethylene glycol
(PEG)-based linker. It features a tert-butyloxycarbonyl (Boc)-protected amine at one terminus
and an azide group at the other, separated by a 4-unit PEG spacer. This structure provides a
unique combination of functionalities: the azide group allows for highly specific “click chemistry"
reactions, the PEG spacer enhances solubility and reduces steric hindrance, and the Boc-
protected amine offers an orthogonal handle for subsequent conjugation steps after
deprotection.

Quantitative Data Summary

The key molecular and physical properties of Boc-NH-PEG4-azide are summarized in the
table below for easy reference.
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Property Value Citations
Molecular Weight 362.42 g/mol [1]
Molecular Formula C15H30N406 [1]
CAS Number 940951-99-5 [1]
Purity =295% [1]
Storage Conditions 2-8°C, sealed, dry [1]

Core Applications and Signaling Pathways

Boc-NH-PEG4-azide is a cornerstone reagent for Copper(l)-Catalyzed Azide-Alkyne
Cycloaddition (CUAAC), a premier example of click chemistry. This reaction's high efficiency
and bioorthogonality make it ideal for conjugating molecules in complex biological
environments. The primary application of this linker is to connect an alkyne-modified molecule
(e.g., a protein, peptide, or drug) to another molecule via the azide group. Following this
conjugation, the Boc protecting group can be removed under acidic conditions to reveal a
primary amine, which is then available for further modification, such as amide bond formation
with a carboxylic acid.

This dual functionality is particularly valuable in the construction of PROTACS. In this context,
the linker bridges a ligand that binds to a target protein and another ligand that recruits an E3
ubiquitin ligase, thereby inducing the ubiquitination and subsequent degradation of the target
protein.
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1. Reagent Preparation

Alkyne-Peptide Solution Boc-NH-PEG4-azide Solution CuS04 Solution THPTA/TBTA Solution Sodium Ascorbate Solution
(10 mM in PBS) (10 mM in DMSO) (20 mM in H20) (100 mMm) (300 mM, fresh)

P. Reaction
'

Combine Reactants:
- Alkyne-Peptide
- Azide-Linker
- Ligand
- CuSO4

Initiate with
Sodium Ascorbate

Incubate 1-4h at RT
(Protect from light)

3. Purification & Analysis
i

Purify Conjugate
(e.g., RP-HPLC)

Analyze Product

(e.g., LC-MS)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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